molecular formula C9H10BrNO3S B14823048 5-Bromo-2-cyclopropoxybenzenesulfonamide

5-Bromo-2-cyclopropoxybenzenesulfonamide

Cat. No.: B14823048
M. Wt: 292.15 g/mol
InChI Key: LBZQPDKJZJUCBM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Bromo-2-cyclopropoxybenzenesulfonamide is a benzenesulfonamide derivative characterized by a bromine atom at the 5th position and a cyclopropoxy group (a three-membered cyclic ether) at the 2nd position of the benzene ring. Its molecular formula is C₉H₁₀BrNO₃S, with a molecular weight of 284.21 g/mol. The sulfonamide (-SO₂NH₂) moiety and halogen (Br) substitution make it a candidate for diverse applications, including pharmaceutical intermediates or enzyme inhibitors. The cyclopropoxy group introduces steric strain and unique electronic properties due to the cyclopropane ring’s angle strain, which may influence molecular conformation and reactivity .

Properties

Molecular Formula

C9H10BrNO3S

Molecular Weight

292.15 g/mol

IUPAC Name

5-bromo-2-cyclopropyloxybenzenesulfonamide

InChI

InChI=1S/C9H10BrNO3S/c10-6-1-4-8(14-7-2-3-7)9(5-6)15(11,12)13/h1,4-5,7H,2-3H2,(H2,11,12,13)

InChI Key

LBZQPDKJZJUCBM-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=C(C=C(C=C2)Br)S(=O)(=O)N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the use of dibrominated amino silica gel as a brominating reagent, with iron trifluoromethanesulfonate as a catalyst and halogenated hydrocarbons as solvents . The reaction conditions are optimized to achieve high selectivity and yield.

Industrial Production Methods

For industrial production, the process is scaled up to ensure high yield and purity. The use of recyclable reagents and catalysts, such as dibrominated amino silica gel, is emphasized to reduce environmental impact and production costs . The process is designed to be environmentally friendly, simple to operate, and suitable for large-scale production.

Chemical Reactions Analysis

Types of Reactions

5-Bromo-2-cyclopropoxybenzenesulfonamide undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, Suzuki–Miyaura coupling can produce biaryl compounds, while substitution reactions can yield various halogenated derivatives.

Mechanism of Action

The mechanism of action of 5-Bromo-2-cyclopropoxybenzenesulfonamide involves its interaction with specific molecular targets. For example, sulfonamides are known to inhibit enzymes by mimicking the structure of natural substrates, thereby blocking the active site . The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Comparison with Structural Analogs

Halogen Substitution: Bromo vs. Chloro

The substitution of bromine with chlorine in benzenesulfonamide derivatives significantly alters physicochemical properties. For example:

  • Compound I: 4-{2-[(5-Bromo-2-hydroxybenzylidene)amino]ethyl}benzenesulfonamide (Br-substituted) .
  • Compound II: 4-{2-[(5-Chloro-2-hydroxybenzylidene)amino]ethyl}benzenesulfonamide (Cl-substituted) .

Key Differences :

  • Crystal Packing : Bromine’s larger atomic radius may influence van der Waals interactions and crystal lattice stability.
  • Reactivity : Bromine’s lower electronegativity compared to chlorine could alter electronic effects on the aromatic ring.

Substituent Position and Functional Groups

Cyclopropoxy vs. Methoxy/Ethoxy Groups
  • 5-Bromo-N-ethyl-2-methoxybenzenesulfonamide : Methoxy (-OCH₃) is smaller and electron-donating, which may improve solubility compared to cyclopropoxy .
  • 2-Ethoxy-5-(hydroxymethyl)benzenesulfonamide : Ethoxy (-OCH₂CH₃) provides moderate bulk without ring strain, balancing lipophilicity and solubility .
Hydroxymethyl vs. Cyclopropoxy
  • 2-Bromo-5-(hydroxymethyl)benzenesulfonamide : The hydroxymethyl (-CH₂OH) group enhances hydrophilicity and hydrogen-bonding capacity, contrasting with the lipophilic cyclopropoxy group .

Methyl and Alkyl Substitutions

  • 3-Bromo-N-isopropylbenzenesulfonamide : The isopropyl group on the sulfonamide nitrogen may improve membrane permeability due to increased hydrophobicity .

Structural and Functional Data Table

Compound Name Substituents (Position) Molecular Formula Molecular Weight (g/mol) Key Characteristics Reference
5-Bromo-2-cyclopropoxybenzenesulfonamide Br (5), cyclopropoxy (2) C₉H₁₀BrNO₃S 284.21 High lipophilicity, steric strain -
4-{2-[(5-Bromo-2-hydroxybenzylidene)amino]ethyl}benzenesulfonamide Br (5), hydroxy (2), Schiff base C₁₅H₁₅BrN₂O₃S 395.26 Crystal structure reported
5-Bromo-2-methylbenzenesulfonamide Br (5), methyl (2) C₇H₈BrNO₂S 250.11 Downstream synthesis utility
5-Bromo-N-ethyl-2-methoxybenzenesulfonamide Br (5), methoxy (2), ethyl (N) C₉H₁₂BrNO₃S 294.17 Enhanced solubility
2-Bromo-5-(hydroxymethyl)benzenesulfonamide Br (2), hydroxymethyl (5) C₇H₈BrNO₃S 266.11 Hydrophilic, hydrogen-bonding capacity

Research Implications and Trends

  • Biological Activity : Bulkier substituents like cyclopropoxy may hinder enzyme binding compared to smaller groups (e.g., methyl), but they could enhance selectivity for hydrophobic binding pockets.
  • Synthetic Utility : Downstream products of 5-Bromo-2-methylbenzenesulfonamide (e.g., 6-Bromo-1,2-benzisothiazole dioxide) highlight the role of substituents in directing reactivity .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.